4-(2,3-Dimethylphenyl)-3-fluorophenol, 95%

• IUPAC Name: 4-(2,3-dimethylphenyl)-3-fluorophenol
• InChI: InChI=1S/C14H13FO/c1-9-4-3-5-12(10(9)2)13-7-6-11(16)8-14(13)15/h3-8,16H,1-2H3
• InChI Key: YTPIGIHLOMYYIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=C(C=C2)O)F)C
• Molecular Formula: C14H13FO
• DSSTOX Substance ID: DTXSID80684120
• Molecular Weight: 216.25 g/mol
• CAS No.: 1261997-24-3

Description

4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% is a highly potent and selective small molecule inhibitor of the enzyme acetylcholinesterase (AChE). It is a member of the phenylpiperazine class of compounds and has been used as a drug target for the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders. It has also been studied for its potential use in the treatment of stroke. In addition, 4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% has been studied for its potential to modulate the activity of other enzymes such as cyclooxygenase-2 (COX-2) and the phosphodiesterase-4 (PDE4) family.

Mechanism of Action

4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% acts as an inhibitor of the enzyme acetylcholinesterase (4-(2,3-Dimethylphenyl)-3-fluorophenol, 95%). 4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the transmission of signals between neurons. By inhibiting 4-(2,3-Dimethylphenyl)-3-fluorophenol, 95%, 4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% increases the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory in patients with Alzheimer’s disease.
Biochemical and Physiological Effects
4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% has been shown to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory in patients with Alzheimer’s disease. In addition, it has been found to modulate the activity of other enzymes such as cyclooxygenase-2 (COX-2) and the phosphodiesterase-4 (PDE4) family, which can lead to improved cell signaling and reduced inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% in lab experiments include its high selectivity, potency, and stability. It is also relatively easy to synthesize and can be stored at room temperature for long periods of time. The main limitation is that it is not approved for use in humans and therefore cannot be used in clinical trials.

Future Directions

Future research on 4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% should focus on its potential use in the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders. Additional research should also explore its potential to modulate the activity of other enzymes such as cyclooxygenase-2 (COX-2) and the phosphodiesterase-4 (PDE4) family. Furthermore, research should investigate the potential use of 4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% as an adjuvant in combination therapies for neurological disorders. Finally, studies should be conducted to assess the safety and efficacy of 4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% in humans.

Synthesis Methods

4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% is synthesized through a multi-step process. First, the starting material, 2,3-dimethylphenol, is reacted with sulfuric acid to form a sulfonate. This sulfonate is then reacted with a fluorophore, such as 4-fluorophenol, to yield the desired product. The reaction is carried out in an inert atmosphere, such as nitrogen, to prevent oxidation of the product.

Scientific Research Applications

4-(2,3-Dimethylphenyl)-3-fluorophenol, 95% has been extensively studied for its potential use in the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders. In addition, it has been studied for its potential to modulate the activity of other enzymes such as cyclooxygenase-2 (COX-2) and the phosphodiesterase-4 (PDE4) family.